Cas no 31645-94-0 (1-(3-methyl-4H-1,4-benzothiazin-2-yl)ethan-1-one)

1-(3-methyl-4H-1,4-benzothiazin-2-yl)ethan-1-one structure
31645-94-0 structure
Product Name:1-(3-methyl-4H-1,4-benzothiazin-2-yl)ethan-1-one
CAS No:31645-94-0
MF:C11H11NOS
MW:205.276141405106
CID:299904
PubChem ID:595774
Update Time:2025-04-19

1-(3-methyl-4H-1,4-benzothiazin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(3-methyl-4H-1,4-benzothiazin-2-yl)-
    • 1-(3-methyl-4H-1,4-benzothiazin-2-yl)ethanone
    • 1-(3-methyl-4H-1,4-benzo[b][1,4]thiazin-2-yl)ethanone
    • 1-(3-methyl-4H-1,4-benzothiazin-2-yl)-1-ethenone
    • 1-(3-methyl-4H-benzo[1,4]thiazin-2-yl)-ethanone
    • 1-(3-methyl-4H-benzo[b][1,4]thiazine-2-yl)ethanone
    • 2-Acetyl-3-methyl-4H-1,4-benzothiazin
    • 2-acetyl-3-methyl-4H-1,4-benzothiazine
    • 2-acetyl-3-methyl-4H-benzo[b]1,4-thiazine
    • 2-acetyl-3-methylbenzo[1,4]thiazine
    • HMS550M20
    • 1-(3-methyl-4H-1,4-benzothiazin-2-yl)ethan-1-one
    • 1-(3-Methyl-4H-1,4-benzothiazin-2-yl)ethanone #
    • 1-(3-methyl-4H-benzo[b][1,4]thiazin-2-yl)ethanone
    • 7H-580S
    • Maybridge1_003276
    • SR-01000409643
    • Ethanone, 1-(3-methyl-benz[b][1,4]-thiazin-2-yl)-
    • MFCD00053054
    • CS-0450934
    • 31645-94-0
    • 1-(3-methyl-4H-benzo[b][1,4]thiazin-2-yl)ethan-1-one
    • EU-0002614
    • CCG-239894
    • Z56855753
    • WBZVLPUFAVZNKB-UHFFFAOYSA-N
    • CD 11239
    • DTXSID00344294
    • 2-Acetyl-3-methyl-4H-1,4-benzthiazine
    • F1477-0024
    • SR-01000409643-1
    • AKOS000270691
    • Inchi: 1S/C11H11NOS/c1-7-11(8(2)13)14-10-6-4-3-5-9(10)12-7/h3-6,12H,1-2H3
    • InChI Key: WBZVLPUFAVZNKB-UHFFFAOYSA-N
    • SMILES: S1C(C(C)=O)=C(C)NC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 205.05600
  • Monoisotopic Mass: 205.05613515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Melting Point: 194-195°C
  • PSA: 54.40000
  • LogP: 3.16270

1-(3-methyl-4H-1,4-benzothiazin-2-yl)ethan-1-one Security Information

1-(3-methyl-4H-1,4-benzothiazin-2-yl)ethan-1-one Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(3-methyl-4H-1,4-benzothiazin-2-yl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR33084-1g
1-(3-Methyl-4H-1,4-benzothiazin-2-yl)ethan-1-one
31645-94-0 95%
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£602.00 2025-02-20
Key Organics Ltd
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Key Organics Ltd
7H-580S-10MG
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31645-94-0 >95%
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Key Organics Ltd
7H-580S-5G
1-(3-methyl-4H-1,4-benzothiazin-2-yl)-1-ethanone
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Key Organics Ltd
7H-580S-10G
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Life Chemicals
F1477-0024-2μmol
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